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Introduction
Deep Eutectic Solvents (DESs) represent a novel class of green solvents, emerging as viable

alternatives to traditional volatile organic compounds. These systems are typically composed of

a hydrogen bond acceptor (HBA), often a quaternary ammonium salt, and a hydrogen bond

donor (HBD), which can include carboxylic acids, amides, or polyols. When mixed in a specific

molar ratio, these components form a eutectic mixture with a melting point significantly lower

than that of the individual constituents. This phenomenon is attributed to the formation of

extensive hydrogen bond networks between the HBA and HBD, which disrupts the crystal

lattice of the individual components.

Malonic acid, a dicarboxylic acid, serves as an effective HBD, while various ammonium salts

can act as the HBA. The interaction between an ammonium salt and malonic acid gives rise to

a "deep eutectic solvent," which can be considered an in-situ formation of an ammonium

malonate system within the solvent's supramolecular structure. The tunability of their

physicochemical properties by altering the HBA, HBD, or their molar ratio makes these DESs

highly versatile for a range of applications, including as media for organic synthesis, in

extraction processes, and for drug delivery.[1][2][3]
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The formation of a stable DES relies on the effective hydrogen bonding between the

ammonium salt (HBA) and malonic acid (HBD).

Ammonium Salt (Hydrogen Bond Acceptor - HBA): Typically, quaternary ammonium salts like

choline chloride (ChCl), tetrabutylammonium chloride (TBAC), or benzyltripropylammonium

chloride are used.[4][5] The halide anion (e.g., Cl⁻) of the salt is the primary hydrogen bond

acceptor, interacting with the hydroxyl protons of the carboxylic acid groups of malonic acid.

[6]

Malonic Acid (Hydrogen Bond Donor - HBD): As a dicarboxylic acid, malonic acid possesses

two carboxylic acid groups that can donate protons for hydrogen bonding. This ability to form

multiple hydrogen bonds contributes to the stability and the significant depression of the

melting point of the eutectic mixture.[6]

The interaction between the chloride ion of the ammonium salt and the hydroxyl group of

malonic acid is a key factor in the formation of the DES.[7] Spectroscopic analyses, such as

Fourier-transform infrared (FTIR) spectroscopy, confirm the formation of these hydrogen bonds,

showing shifts in the characteristic vibrational frequencies of the O-H and C=O groups of

malonic acid upon DES formation.[6]

Physicochemical Properties of Ammonium Salt-
Malonic Acid DESs
The properties of these DESs can be tailored by selecting different ammonium salts or by

varying the molar ratio between the HBA and HBD. Key properties include density, viscosity,

and conductivity. The high viscosity of some DESs, a result of the extensive hydrogen bonding,

can be modulated by the addition of water or by increasing the temperature.[3]

Table 1: Physicochemical Properties of Selected Ammonium Salt-Malonic Acid Deep Eutectic

Solvents
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Hydrogen
Bond Acceptor
(HBA)

HBA:HBD
Molar Ratio

Temperature
(°C)

Density
(g/cm³)

Viscosity
(mPa·s)

Choline Chloride 1:1 25 ~1.25 High

Choline Chloride 1:2 25 >1.25 High

Note: Quantitative data for a wide range of ammonium salt-malonic acid DESs is limited in

publicly available literature. The values for choline chloride-malonic acid are based on

qualitative descriptions and comparisons from multiple sources. The viscosity is generally high

at room temperature.

Experimental Protocols
Protocol 1: Synthesis of Choline Chloride-Malonic Acid
(ChCl:MA) DES
This protocol describes the synthesis of a DES from choline chloride and malonic acid at a 1:1

molar ratio.

Materials:

Choline chloride (ChCl)

Malonic acid (MA)

Glass vial with a screw cap

Magnetic stirrer hotplate

Magnetic stir bar

Weighing balance

Procedure:
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Dry the choline chloride and malonic acid in a desiccator for at least 24 hours to remove any

residual moisture.

Weigh equimolar amounts of choline chloride and malonic acid and place them in a glass

vial.

Add a magnetic stir bar to the vial.

Seal the vial to prevent the absorption of moisture.

Place the vial on a magnetic stirrer hotplate and heat the mixture to 60-80°C with continuous

stirring.

Continue heating and stirring until a clear, homogeneous liquid is formed. This typically takes

1-2 hours.

Allow the resulting DES to cool down to room temperature.

Store the DES in a sealed container in a desiccator.
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Synthesis Workflow

Start

Weigh equimolar ChCl and Malonic Acid

Combine in a sealed vial with a stir bar

Heat to 60-80°C with continuous stirring

Observe until a clear, homogeneous liquid forms

Not homogeneous

Cool to room temperature

Homogeneous

Store in a desiccator

End

Click to download full resolution via product page

Caption: Workflow for the synthesis of ChCl:MA DES.
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Protocol 2: Application in Ultrasound-Assisted
Extraction (UAE) of Phenolic Compounds
This protocol outlines a general procedure for the extraction of phenolic compounds from a

plant matrix using a ChCl:MA DES, enhanced by ultrasonication.

Materials:

Dried and powdered plant material (e.g., olive leaves, chokeberry)

ChCl:MA DES (synthesized as per Protocol 1)

Deionized water

Ethanol or methanol for comparative analysis (optional)

Ultrasonic bath or probe sonicator

Centrifuge

Spectrophotometer or HPLC for analysis

Procedure:

Solvent Preparation: Prepare an aqueous solution of the ChCl:MA DES. A common

concentration is 70-80% DES in water (v/v), as the addition of water can reduce viscosity

and improve extraction efficiency.

Extraction Setup: Weigh a specific amount of the powdered plant material (e.g., 1 g) and

place it in a suitable vessel. Add a defined volume of the DES solution to achieve a specific

solid-to-liquid ratio (e.g., 1:20 g/mL).

Ultrasonication: Place the vessel in an ultrasonic bath or immerse the probe of a sonicator

into the mixture. Sonicate for a predetermined time (e.g., 30 minutes) at a controlled

temperature (e.g., 40-50°C).

Separation: After extraction, centrifuge the mixture at high speed (e.g., 5000 rpm for 15

minutes) to separate the solid residue from the liquid extract.
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Analysis: Carefully collect the supernatant (the DES extract). The concentration of phenolic

compounds in the extract can be determined using a suitable analytical method, such as the

Folin-Ciocalteu assay for total phenolic content or HPLC for the quantification of specific

compounds.

Reusability (Optional): The DES can potentially be recovered and reused. This may involve

techniques like anti-solvent precipitation to recover the extracted compounds, followed by

evaporation of the anti-solvent and water to regenerate the DES.
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Ultrasound-Assisted Extraction Workflow

Start

Prepare powdered plant sample Prepare aqueous DES solution

Mix sample and DES solution

Ultrasonicate (e.g., 30 min, 40°C)

Centrifuge to separate solid and liquid

Collect supernatant (extract)

Analyze for phenolic content (e.g., HPLC)

End
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Hydrogen Bonding in Ammonium Salt-Malonic Acid DES

Ammonium Cation (HBA) Chloride Anion (HBA)
Ionic Bond Malonic Acid (HBD)

(HOOC-CH2-COOH)

Hydrogen Bond
(Cl⁻···H-O)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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